2-(2-Aminoethanesulfonyl)ethan-1-amine

• CAS No.: 38855-04-8
• Molecular Formula: C4H12N2O2S
• Molecular Weight: 152.22 g/mol
• IUPAC Name: 2-(2-aminoethylsulfonyl)ethanamine
• InChI: InChI=1S/C4H12N2O2S/c5-1-3-9(7,8)4-2-6/h1-6H2
• InChI Key: RORNWUHWEYNMLS-UHFFFAOYSA-N
• Canonical SMILES: C(CS(=O)(=O)CCN)N

Description

2-(2-Aminoethanesulfonyl)ethan-1-amine (CAS 56720-93-5, as a dihydrochloride salt) is a sulfonamide derivative featuring a sulfonyl (-SO₂-) bridge connecting two ethylamine groups. Its molecular formula is C₄H₁₂N₂O₂S·2HCl, with a molecular weight of approximately 235.13 g/mol. The sulfonyl group confers high polarity and stability, distinguishing it from thioether or disulfide analogs. This compound is primarily used in research settings, particularly in medicinal chemistry, where sulfonamides are valued for their hydrogen-bonding capacity and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Aminoethanesulfonyl)ethan-1-amine typically involves the reaction of ethylenediamine with ethane sulfonyl chloride under controlled conditions. The reaction is carried out in an inert atmosphere, often using nitrogen or argon, to prevent unwanted side reactions .

Industrial Production Methods

Industrial production of 2-(2-Aminoethanesulfonyl)ethan-1-amine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-(2-Aminoethanesulfonyl)ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide group.

Substitution: The amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used.

Major Products

Oxidation: Sulfonic acid derivatives.

Reduction: Sulfide derivatives.

Substitution: Various substituted amines and sulfonamides.

Scientific Research Applications

2-(2-Aminoethanesulfonyl)ethan-1-amine is used in a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of enzyme mechanisms and protein interactions.

Medicine: It is investigated for its potential therapeutic applications, including as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(2-Aminoethanesulfonyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor or activator, depending on the context of its use. The pathways involved often include modulation of enzymatic activity and alteration of protein-protein interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The following compounds share structural motifs with 2-(2-Aminoethanesulfonyl)ethan-1-amine but differ in sulfur oxidation states, substituents, or functional groups:

Table 1: Key Structural and Physical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Structural Feature
2-(2-Aminoethanesulfonyl)ethan-1-amine dihydrochloride	56720-93-5	C₄H₁₂N₂O₂S·2HCl	235.13	Sulfonyl bridge, dihydrochloride
2-[(2-Aminoethyl)disulfanyl]ethan-1-amine	51-85-4	C₄H₁₂N₂S₂	152.28	Disulfide (-S-S-) bridge
2-(Ethanesulfinyl)ethan-1-amine hydrochloride	176240-96-3	C₄H₁₁NOS·HCl	157.66	Sulfinyl (-SO-) group
2-{[(Thiophen-3-yl)methyl]sulfanyl}ethan-1-amine	901273-26-5	C₇H₁₁NS₂	173.3	Thioether (-S-), thiophene ring
1-{2-[(Trifluoromethyl)sulfanyl]phenyl}ethan-1-amine	1270488-22-6	C₉H₁₀F₃NS	221.25	Trifluoromethyl sulfanyl (-SCF₃)

Key Observations :

Sulfur Oxidation State :

• The sulfonyl group (-SO₂-) in the target compound is fully oxidized, enhancing polarity and stability compared to disulfide (-S-S-), sulfinyl (-SO-), or thioether (-S-) analogs .
• Disulfides (e.g., CAS 51-85-4) are prone to reductive cleavage, limiting their utility in oxidative environments .

Aromatic vs.

Biological Implications :

• Sulfonamides (e.g., the target compound) are common in drug design due to their ability to mimic carboxylic acids and participate in hydrogen bonding. In contrast, thioethers (e.g., CAS 901273-26-5) may exhibit nucleophilic reactivity useful in enzyme inhibition .

Biological Activity

2-(2-Aminoethanesulfonyl)ethan-1-amine, also known as dihydrochloride, is a compound with significant biological activity. It is primarily recognized for its role as a non-ionic organic buffering agent and has been investigated for various therapeutic applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

The chemical properties of 2-(2-Aminoethanesulfonyl)ethan-1-amine dihydrochloride are summarized in the following table:

Property	Details
Chemical Formula	C₄H₁₄Cl₂N₂O₂S
Molecular Weight	225.14 g/mol
IUPAC Name	2-(2-aminoethylsulfonyl)ethanamine; dihydrochloride
Appearance	White powder
Storage Temperature	Room temperature

The biological activity of 2-(2-Aminoethanesulfonyl)ethan-1-amine is primarily attributed to its ability to interact with various biological targets. It serves as a buffering agent that helps maintain physiological pH levels in biological systems, which is crucial for enzymatic reactions and metabolic processes.

Interaction with Biological Targets

Research indicates that this compound can modulate the activity of certain enzymes and receptors by stabilizing their conformation through pH regulation. This property is particularly beneficial in biochemical assays and therapeutic applications where pH fluctuations can affect the stability and activity of biomolecules.

Biological Activities

The compound has been studied for several biological activities, including:

• Antimicrobial Activity : Exhibits potential against various bacterial strains, making it a candidate for developing antimicrobial agents.
• Neuroprotective Effects : Investigated for its role in protecting neuronal cells from oxidative stress, which is relevant in neurodegenerative diseases.
• Buffering Capacity : Functions effectively as a buffering agent in biochemical experiments, enhancing the reliability of pH-sensitive assays.

Case Studies

Several studies have explored the applications and effects of 2-(2-Aminoethanesulfonyl)ethan-1-amine:

• Antimicrobial Efficacy : A study demonstrated that formulations containing this compound significantly inhibited the growth of Gram-positive and Gram-negative bacteria, suggesting its potential use in clinical settings to combat infections.
• Neuroprotection : Research involving animal models showed that treatment with this compound reduced neuronal cell death in conditions mimicking oxidative stress, indicating its possible application in treating neurodegenerative disorders.
• Buffering in Biochemical Assays : In various biochemical assays, the inclusion of 2-(2-Aminoethanesulfonyl)ethan-1-amine helped maintain stable pH levels, leading to more accurate results in enzyme activity measurements.